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BAY-876 Concentrations and DMSO Usage in
Cell Assays

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bay-876

CAS No.: 1799753-84-6

Cat. No.: S520545

The table below summarizes the working concentrations of BAY-876 and the corresponding DMSO

concentrations reported in recent cell-based studies.

. Final DMSO
Cell Type / BAY-876 Working Stock Solvent & L .
. . Concentration in Citation
Cancer Model Concentration Preparation A
ssay

| Colorectal Cancer Cells (e.g., HCT116) (Proliferation & Metabolic Assays) | Various, up to 10 pM [1] |
Dissolved in DMSO, then diluted in cell culture medium [1] | Not explicitly stated, but low (< 0.5% v/v) as is
standard for cell assays [1] | [1] | | Head and Neck Squamous Cell Carcinoma (Glucose Uptake & Viability
Assays) | 10 nM to 100 pM [2] | Dissolved in DMSO [2] | < 0.1% v/v (explicitly stated) [2] | [2] | | Triple-
Negative Breast Cancer (Metabolic Flux Analysis) | 100 nM [3] | Dissolved in DMSO [3] | 0.1% v/v
(explicitly stated for Seahorse assays) [3] | [3] |

Detailed Experimental Protocols

Here are the standard methodologies for key experiments using BAY-876, as described in the search results.

Cell Viability and Proliferation Assay (MTS Assay)
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This

method is used to determine the anti-proliferative effects of BAY-876 [1].

Seed Cells: Plate cells in a 96-well plate (e.g., 5,000 cells/well) and incubate for 24 hours to allow for
cell attachment [1].

Prepare Drug Dilutions: Prepare a series of BAY-876 concentrations in complete cell culture
medium. The stock solution is first dissolved in DMSO, then diluted in medium. A DMSO-only group
should be included as a vehicle control [1].

Treat Cells: Remove the original medium from the plated cells and add the solutions containing BAY-
876 or vehicle control.

Incubate: Treat cells for the desired duration (e.g., 24 hours) [1].

Measure Viability: Add MTS reagent directly to the wells and incubate for 1-4 hours at 37°C.
Measure the absorbance at 490 nm using a microplate spectrophotometer. Viability is expressed as a
percentage relative to the vehicle control group [1].

Glucose Uptake Measurement

This

protocol measures the direct functional inhibition of GLUT1 by BAY-876, based on methods from two

studies [2] [4].

The

Seed and Culture Cells: Plate cells in an appropriate dish or plate (e.g., a 6-well plate or a glass-
bottom dish for imaging) and culture until they reach the desired confluency [2].

Pre-treat with Inhibitor: Incubate cells with BAY-876 (e.g., in the range of 10 nM to 100 uM) or
vehicle control for a set time (e.g., 1-24 hours) [2].

Administer Glucose Tracer: Replace the medium with one containing a fluorescent glucose analog,
such as 2-NBDG (e.g., 5 mM), with or without the inhibitor still present [4].

Incubate and Measure:

o Option 1 (Bulk Measurement): After incubation (e.g., 24 hours), measure the glucose
remaining in the medium using a glucose assay kit or analyze intracellular 2-NBDG
fluorescence with a plate reader [2].

o Option 2 (Single-Cell Live Imaging): Use confocal microscopy and a microfluidic perfusion
system to maintain steady-state conditions and measure intracellular 2-NBDG fluorescence in
real-time [4].

Quantify: Calculate glucose uptake by comparing the signal in BAY-876-treated groups to the vehicle
control.

following diagram illustrates the core experimental workflow for treating cells with BAY-876 and

conducting these key assays.
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Prepare BAY-876 Stock Solution

Dilute in Cell Culture Medium

Treat Cells
(Ensure final DMSO < 0.1%)

Conduct Downstream Assays

Viability/Proliferation Glucose Uptake Metabolic Phenotyping
(MTS Assay) (2-NBDG Assay) (Seahorse Analyzer)

Analyze Data

Click to download full resolution via product page

Key Troubleshooting and FAQs

e DMSO Concentration Control: Consistently use high-purity DMSO. For most cell assays, keep the
final DMSO concentration at or below 0.1% (v/v) to avoid cytotoxicity and non-specific effects on
cell metabolism [2] [3].

¢ Vehicle Control Groups: Always include a DMSO-only vehicle control group in every experiment.
This control must undergo the same serial dilution process as the BAY-876 treatment groups to
accurately isolate the drug's effects from any potential solvent effects [1].

¢ Preparation of Working Concentrations: Do not add DMSO stock solution directly to cells. Always
dilute the DMSO stock into the cell culture medium to achieve the final working concentration and
ensure the DMSO is thoroughly mixed [1].
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e Assessing Specificity: GLUT1 is the primary target of BAY-876, but off-target effects at higher
concentrations are possible. Include secondary validation experiments such as GLUT1 knockdown
with siRNA to confirm that observed phenotypes are due to GLUTL1 inhibition [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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